Cas no 85694-53-7 (1,2,5-Thiadiazolidine,2-cyclopentyl-,1,1-dioxide(9CI))

• Product Name: 1,2,5-Thiadiazolidine,2-cyclopentyl-,1,1-dioxide(9CI)
• CAS No: 85694-53-7
• MF: C₇H₁₄N₂O₂S
• MW: 190.263260364532
• CID: 854229
• PubChem ID: 13032083
• Update Time: 2025-04-19

1,2,5-Thiadiazolidine,2-cyclopentyl-,1,1-dioxide(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2,5-Thiadiazolidine,2-cyclopentyl-,1,1-dioxide(9CI)
• 2-cyclopentenyl acetone
• 2-cyclopentyl-1,2,5-thiadiazolidine-1,1-dioxide
• SCHEMBL15380359
• 85694-53-7
• DTXSID601226122
• 2-Cyclopentyl-1,2,5-thiadiazolidine 1,1-dioxide
• 2-Cyclopentyl-1,2,5-thiadiazolidine1,1-dioxide
• 1,2,5-Thiadiazolidine, 2-cyclopentyl-, 1,1-dioxide

• Inchi： 1S/C7H14N2O2S/c10-12(11)8-5-6-9(12)7-3-1-2-4-7/h7-8H,1-6H2
• InChI Key： HXJVJYVRQDLZGE-UHFFFAOYSA-N
• SMILES： S1(NCCN1C1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 190.07800
• Monoisotopic Mass: 190.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• PSA: 57.79000
• LogP: 1.42650